Cas no 2137883-32-8 (Carbamic acid, N-[5-methyl-3-oxo-6-(phenylmethoxy)hexyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[5-methyl-3-oxo-6-(phenylmethoxy)hexyl]-, 1,1-dimethylethyl ester
• CAS No: 2137883-32-8
• MF: C₁₉H₂₉NO₄
• MW: 335.437865972519
• CID: 5293757
• Update Time: 2025-07-23

Carbamic acid, N-[5-methyl-3-oxo-6-(phenylmethoxy)hexyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[5-methyl-3-oxo-6-(phenylmethoxy)hexyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C19H29NO4/c1-15(13-23-14-16-8-6-5-7-9-16)12-17(21)10-11-20-18(22)24-19(2,3)4/h5-9,15H,10-14H2,1-4H3,(H,20,22)
• InChI Key： IDJGWHYBOCNCFJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(=O)CC(C)COCC1=CC=CC=C1

Additional information on Carbamic acid, N-[5-methyl-3-oxo-6-(phenylmethoxy)hexyl]-, 1,1-dimethylethyl ester

Research Briefing on Carbamic acid, N-[5-methyl-3-oxo-6-(phenylmethoxy)hexyl]-, 1,1-dimethylethyl ester (CAS: 2137883-32-8)

Carbamic acid, N-[5-methyl-3-oxo-6-(phenylmethoxy)hexyl]-, 1,1-dimethylethyl ester (CAS: 2137883-32-8) is a synthetic intermediate of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key building block in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, applications, and biological relevance.

The compound has been investigated for its role in the synthesis of novel peptidomimetics, which are designed to mimic natural peptides but with enhanced stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of macrocyclic inhibitors targeting the proteasome, a critical component in cellular protein degradation. The study reported that derivatives of this carbamate exhibited potent inhibitory activity against the 20S proteasome, with IC50 values in the low micromolar range, suggesting potential applications in cancer therapy.

Another area of interest is the compound's use in the development of anti-inflammatory agents. Research conducted by a team at the University of Cambridge (2024) explored its incorporation into small-molecule inhibitors of NF-κB signaling, a pathway implicated in chronic inflammation and autoimmune diseases. The study found that the tert-butyl ester group in the compound provided steric protection, enhancing the stability of the resulting inhibitors in physiological conditions. This finding underscores the compound's versatility as a synthetic intermediate in drug discovery.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Carbamic acid, N-[5-methyl-3-oxo-6-(phenylmethoxy)hexyl]-, 1,1-dimethylethyl ester. A 2024 Organic Process Research & Development article detailed a scalable, green chemistry approach using catalytic hydrogenation to reduce the environmental impact of its synthesis. The new method achieved a 92% yield while minimizing hazardous waste, addressing one of the key challenges in large-scale pharmaceutical manufacturing.

In conclusion, Carbamic acid, N-[5-methyl-3-oxo-6-(phenylmethoxy)hexyl]-, 1,1-dimethylethyl ester (CAS: 2137883-32-8) continues to be a valuable scaffold in medicinal chemistry. Its applications span from proteasome inhibition to anti-inflammatory drug development, with recent studies highlighting both its biological potential and synthetic accessibility. Future research directions may include further exploration of its derivatives for targeted therapies and the development of even more sustainable synthetic routes.